Cas no 2680744-05-0 (2-{2,2,2-trifluoro-N-2-(4-methylpiperazin-1-yl)ethylacetamido}acetic acid)

• Product Name: 2-{2,2,2-trifluoro-N-2-(4-methylpiperazin-1-yl)ethylacetamido}acetic acid
• CAS No: 2680744-05-0
• MF: C₁₁H₁₈F₃N₃O₃
• MW: 297.274133205414
• CID: 5633634
• PubChem ID: 165922400
• Update Time: 2025-06-26

2-{2,2,2-trifluoro-N-2-(4-methylpiperazin-1-yl)ethylacetamido}acetic acid Chemical and Physical Properties

Names and Identifiers

• 2-{2,2,2-trifluoro-N-[2-(4-methylpiperazin-1-yl)ethyl]acetamido}acetic acid
• EN300-28289639
• 2680744-05-0
• 2-{2,2,2-trifluoro-N-2-(4-methylpiperazin-1-yl)ethylacetamido}acetic acid

• Inchi： 1S/C11H18F3N3O3/c1-15-2-4-16(5-3-15)6-7-17(8-9(18)19)10(20)11(12,13)14/h2-8H2,1H3,(H,18,19)
• InChI Key： CZOYOJGRQQAHMA-UHFFFAOYSA-N
• SMILES： FC(C(N(CC(=O)O)CCN1CCN(C)CC1)=O)(F)F

Computed Properties

• Exact Mass: 297.13002593g/mol
• Monoisotopic Mass: 297.13002593g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 8
• Heavy Atom Count: 20
• Rotatable Bond Count: 5
• Complexity: 355
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -2
• Topological Polar Surface Area: 64.1Ų

Additional information on 2-{2,2,2-trifluoro-N-2-(4-methylpiperazin-1-yl)ethylacetamido}acetic acid

Comprehensive Overview of 2-{2,2,2-trifluoro-N-2-(4-methylpiperazin-1-yl)ethylacetamido}acetic acid (CAS No. 2680744-05-0)

In the rapidly evolving field of pharmaceutical and chemical research, 2-{2,2,2-trifluoro-N-2-(4-methylpiperazin-1-yl)ethylacetamido}acetic acid (CAS No. 2680744-05-0) has garnered significant attention due to its unique structural properties and potential applications. This compound, characterized by its trifluoroacetamido and 4-methylpiperazine moieties, is a subject of interest for researchers exploring novel bioactive molecules. Its molecular architecture suggests versatility in drug design, particularly in targeting enzymes or receptors where fluorine substitution plays a critical role in enhancing binding affinity and metabolic stability.

The growing demand for fluorinated compounds in medicinal chemistry underscores the relevance of CAS No. 2680744-05-0. Fluorination is a key strategy to improve pharmacokinetic properties, as seen in blockbuster drugs like fluoxetine and levofloxacin. Users frequently search for terms such as "fluorine in drug design" or "trifluoroacetamido derivatives," reflecting the industry's focus on this functional group. The inclusion of a 4-methylpiperazine ring further enhances the compound's potential, as this scaffold is prevalent in antipsychotics and anticancer agents, aligning with trending topics like "piperazine-based therapeutics."

From a synthetic perspective, 2-{2,2,2-trifluoro-N-2-(4-methylpiperazin-1-yl)ethylacetamido}acetic acid exemplifies modern trends in heterocyclic chemistry. Researchers often inquire about "synthetic routes for trifluoroacetamido acids" or "piperazine derivatives in drug discovery," highlighting the need for detailed methodologies. The compound's CAS No. 2680744-05-0 serves as a unique identifier in chemical databases, facilitating patent searches and regulatory compliance—a critical aspect for pharmaceutical developers navigating intellectual property landscapes.

Beyond its chemical attributes, this compound intersects with hot topics like "green chemistry" and "sustainable synthesis." The trifluoroacetyl group’s stability may reduce the need for toxic reagents, addressing environmental concerns. Additionally, its potential as a building block for peptide mimetics resonates with searches for "peptidomimetics in drug development," a field gaining traction due to the rise of biologics and targeted therapies. Such applications position CAS No. 2680744-05-0 as a valuable candidate for further exploration.

Analytical characterization of 2-{2,2,2-trifluoro-N-2-(4-methylpiperazin-1-yl)ethylacetamido}acetic acid involves advanced techniques like NMR spectroscopy and mass spectrometry, topics frequently searched by QC/QA professionals. The compound’s purity and stability under varying conditions are also critical, reflecting broader industry queries such as "analytical methods for fluorinated compounds." These aspects are vital for ensuring reproducibility in research and industrial-scale production.

In conclusion, 2-{2,2,2-trifluoro-N-2-(4-methylpiperazin-1-yl)ethylacetamido}acetic acid (CAS No. 2680744-05-0) represents a compelling case study at the intersection of medicinal chemistry, synthetic innovation, and environmental sustainability. Its multifaceted relevance to current research trends—coupled with high search volumes for related keywords—makes it a compound worthy of deeper investigation for both academic and industrial stakeholders.